Cas no 1597270-73-9 (methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate)

• Product Name: methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate
• CAS No: 1597270-73-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 6580267
• PubChem ID: 114732708
• Update Time: 2025-06-13

methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate
• EN300-1138200
• 1597270-73-9

• Inchi： 1S/C12H11FO3/c1-7(12(14)15-2)11-6-8-5-9(13)3-4-10(8)16-11/h3-7H,1-2H3
• InChI Key： SHIDSYMHHFDDDW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(C(=O)OC)C)O2

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.4Ų

Additional information on methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate

Research Brief on Methyl 2-(5-Fluoro-1-benzofuran-2-yl)propanoate (CAS: 1597270-73-9) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate (CAS: 1597270-73-9) is a fluorinated benzofuran derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a scaffold for drug development. Benzofuran-based compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a fluorine atom at the 5-position of the benzofuran ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate, with particular emphasis on its role as an intermediate in the development of novel therapeutic agents. The compound's unique chemical structure allows for facile derivatization, enabling researchers to explore its potential in targeting specific biological pathways. For instance, preliminary in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory responses, suggesting its applicability in the treatment of chronic inflammatory diseases.

One of the key challenges in the utilization of methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate is optimizing its pharmacokinetic properties. Researchers have employed computational modeling and structure-activity relationship (SAR) studies to identify modifications that enhance its drug-like characteristics. Recent advancements in synthetic methodologies have also facilitated the large-scale production of this compound, paving the way for more extensive preclinical evaluations.

In addition to its therapeutic potential, methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate has been investigated for its role in chemical biology as a probe for studying enzyme mechanisms. Its fluorescent properties, attributed to the benzofuran moiety, make it a valuable tool for imaging and tracking biological processes in real-time. This dual functionality as both a therapeutic agent and a research tool underscores its versatility in the field.

Looking ahead, further research is needed to fully elucidate the mechanistic pathways through which methyl 2-(5-fluoro-1-benzofuran-2-yl)propanoate exerts its biological effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications. The compound's potential as a lead structure for drug discovery highlights the importance of continued investment in benzofuran-based research.